Cas no 80453-51-6 ((E)-3,7,11-trimethyl-1,6,10-dodecatriene-3,5-diol)

• Product Name: (E)-3,7,11-trimethyl-1,6,10-dodecatriene-3,5-diol
• CAS No: 80453-51-6
• MF: C₁₅O₂
• MW: 212.159303665161
• CID: 2048070
• Update Time: 2025-04-21

(E)-3,7,11-trimethyl-1,6,10-dodecatriene-3,5-diol Chemical and Physical Properties

Names and Identifiers

• (E)-3,7,11-trimethyl-1,6,10-dodecatriene-3,5-diol
• 5-Hydroxynerolidol

• Inchi： 1S/C15O2/c1-6-15(5,17)11-14(16)10-13(4)9-7-8-12(2)3
• InChI Key： IYLFXCFESOVAMN-UHFFFAOYSA-N
• SMILES： [C]/C(=[C]/[C][C]/C(=[C]/[C]([C]C([C]=[C])([O])[C])[O])/[C])/[C] |^1:0,2,6,7,10,12,13,14,15,16,^4:3,4,8,11|

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• XLogP3: 3.104